Cas no 953787-55-8 (Pantoprazole Sulfone N-Oxide)

• Product Name: Pantoprazole Sulfone N-Oxide
• CAS No: 953787-55-8
• MF: C₁₆H₁₅F₂N₃O₆S
• MW: 415.368609666824
• MDL: MFCD30730078
• CID: 827235
• PubChem ID: 23655654
• Update Time: 2024-10-25

Pantoprazole Sulfone N-Oxide Chemical and Physical Properties

Names and Identifiers

• Pantoprazole Sulfone N-Oxide
• 6-(difluoromethoxy)-2-[(3,4-dimethoxy-1-oxidopyridin-1-ium-2-yl)methylsulfonyl]-1H-benzimidazole
• Pantoprazole Sulfone
• 2-(((5-(difluoromethoxy)-1H-benzo[d]imidazol-2-yl)sulfonyl) methyl)-3,4-dimethoxypyridine 1-oxide
• Pantoprazole impurity 5
• Pantoprazole Sulphone N-Oxide
• 2-(((6-(Difluoromethoxy)-1H-benzo[d]imidazol-2-yl)sulfonyl)methyl)-3,4-dimethoxypyridine 1-oxide
• 2-[[[5-(Difluoromethoxy)-1H-benzoimidazole-2-yl]sulfonyl]methyl]-3,4-dimethoxypyridine 1-oxide
• 2-(((6-(Difluoromethoxy)-1H-benzo[d]imidazol-2-yl)sulfonyl)methyl)-3,4-dime
• 6-(Difluoromethoxy)-2-[[(3,4-dimethoxy-1-oxido-2-pyridinyl)methyl]sulfonyl]-1H-benzimidazole (ACI)
• C16H15F2N3O6S
• 2-(((5-(difluoromethoxy)-1H-benzo[d]imidazol-2-yl)sulfonyl)methyl)-3,4-dimethoxypyridine 1-oxide? (Pantoprazole Impurity
• 6-(Difluoromethoxy)-2-[(3,4-dimethoxy-1-oxo-1lambda~5~-pyridin-2-yl)methanesulfonyl]-1H-benzimidazole
• DTXSID50635346
• SCHEMBL13602089
• CS-0166179
• AKOS030631703
• 953787-55-8
• 2-(((6-(Difluoromethoxy)-1H-benzo[d]imidazol-2-yl)sulfonyl)methyl)-3,4-dimethoxypyridine1-oxide
• BNTHABONYHEKQR-UHFFFAOYSA-N
• Pantoprazole Sulphone N-Oxide; 6-(Difluoromethoxy)-2-[[(3,4-dimethoxy-1-oxido-2-pyridinyl)methyl]sulfonyl]-1H-benzimidazole
• BS-18275
• 6-(Difluoromethoxy)-2-[[(3,4-dimethoxy-1-oxido-2-pyridinyl)methyl]sulfonyl]-1H-benzimidazole

• MDL： MFCD30730078
• Inchi： 1S/C16H15F2N3O6S/c1-25-13-5-6-21(22)12(14(13)26-2)8-28(23,24)16-19-10-4-3-9(27-15(17)18)7-11(10)20-16/h3-7,15H,8H2,1-2H3,(H,19,20)
• InChI Key： BNTHABONYHEKQR-UHFFFAOYSA-N
• SMILES： [O-][N+]1C(CS(C2NC3C(=CC(=CC=3)OC(F)F)N=2)(=O)=O)=C(OC)C(OC)=CC=1

Computed Properties

• Exact Mass: 415.06500
• Monoisotopic Mass: 415.06496270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 124
• XLogP3: 1.4

Experimental Properties

• Melting Point: 168-170°C (dec.)
• PSA: 124.35000
• LogP: 3.66470